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Abstract

This technical guide provides a comprehensive overview of 3-(2-isocyanoethyl)-1H-indole, a
versatile heterocyclic building block. The document details its chemical identity, including its
CAS number and synonyms, and presents its key physicochemical properties in a structured
format. A significant focus is placed on its application in the synthesis of complex polycyclic
spiroindolines, with a detailed experimental protocol and a summary of reported reaction yields.
While direct biological activities and specific signaling pathway involvement for 3-(2-
isocyanoethyl)-1H-indole are not extensively documented in current literature, this guide
briefly discusses the known biological roles of structurally related indole derivatives to provide a
contextual framework for potential future investigations. An experimental workflow for a key
synthetic application is also visualized to aid in laboratory implementation.

Chemical Identity and Physicochemical Properties

3-(2-isocyanoethyl)-1H-indole is a derivative of the indole heterocyclic system, characterized
by an isocyanoethyl substituent at the C3 position. This compound serves as a valuable
intermediate in organic synthesis, particularly in the construction of complex molecular
architectures.

Table 1: Chemical Identifiers and Synonyms
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Identifier

Value

CAS Number

100571-64-0[1]

Systematic Name

3-(2-isocyanoethyl)-1H-indole[1]

Synonyms

1H-Indole, 3-(2-isocyanoethyl)-; 2-(Indol-3-
yl)ethylisocyanide; 2-(3-indolyl)ethyl isocyanide;
3-(2-isocyano-ethyl)-1H-indole[1]

Table 2: Physicochemical Properties

Property Value Source
Molecular Formula C11H1oN2 [1]
Molecular Weight 170.21 g/mol [2]
Appearance Solid [3]
Polar Surface Area 9.29 A2 [1]
Number of H-bond Donors 1 [1]
Number of H-bond Acceptors 2 [1]
Freely Rotating Bonds 2 [1]

SMILES [C-]#[N+]CCclc2cccec2ncl [1]
InChl=1S/C11H10N2/c1-12-7-

InChl 6-9-8-13-11-5-3-2-4- [1]
10(9)11/h2-5,8,13H,6-7H2
KKQMZQJINSZGLBO-

InChiKey [1]
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Synthetic Applications: Synthesis of Polycyclic

Spiroindolines
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A primary application of 3-(2-isocyanoethyl)-1H-indole is its use as a key reactant in the
diastereoselective synthesis of polycyclic spiroindolines. These complex molecular scaffolds
are of significant interest in medicinal chemistry due to their presence in a variety of biologically
active natural products.

Experimental Protocol: General Procedure for the
Synthesis of Polycyclic Spiroindolines

The following is a general protocol for the catalyst-free cascade reaction of 3-(2-
isocyanoethyl)-1H-indole with various electrophiles to yield polycyclic spiroindolines, based
on procedures reported in the literature.[4][5][6][7][8]

Materials:

3-(2-isocyanoethyl)-1H-indole

o Substituted 2-cyano-3-phenyl acrylate (or other suitable electrophile)
o Ethanol (EtOH) or other suitable solvent

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Heating and stirring apparatus

e Thin-layer chromatography (TLC) supplies for reaction monitoring

 Silica gel for column chromatography

Ethyl acetate and petroleum ether (or other suitable eluents)
Procedure:

e To a 25 mL round-bottom flask, add the substituted 2-cyano-3-phenyl acrylate (1.0 mmol)
and 3-(2-isocyanoethyl)-1H-indole (1.0 mmol).[4]

e Add ethanol (2.0 mL) to the flask.[4]

e The reaction mixture is then heated to reflux.
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e The progress of the reaction is monitored by TLC.
e Upon completion of the reaction, the solvent is removed under reduced pressure.

e The resulting residue is purified by flash column chromatography on silica gel using a
mixture of ethyl acetate and petroleum ether as the eluent to afford the pure polycyclic
spiroindoline product.[4]

Table 3: Reported Yields for the Synthesis of Polycyclic Spiroindolines

The following table summarizes the reported yields for the synthesis of various polycyclic
spiroindolines using 3-(2-isocyanoethyl)-1H-indole as a key starting material in cascade

reactions.
Electrophile/Reaction Type Yield (%) Reference
Ynone Excellent [5]
1-Sulfonyl-1,2,3-triazoles Moderate to high [9]
2,2'-diester aziridines (Dy-
up to 88% [10]

catalyzed)
Aldehydes and malononitrile - [6]
Interrupted Ugi cascade

) Moderate to excellent [8]
reactions
Yttrium(l11) catalyzed ring-

(1 Y 9 56-92% [7]

opening of aziridines

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the scientific literature detailing the direct biological
activities and signaling pathway interactions of 3-(2-isocyanoethyl)-1H-indole. Its primary role
appears to be that of a synthetic intermediate. However, the broader class of indole derivatives
is well-known for a wide range of pharmacological effects.
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Structurally similar indole-containing compounds have been reported to exhibit various
biological activities, which may provide a rationale for future investigations into the bioactivity of
3-(2-isocyanoethyl)-1H-indole and its derivatives.

e Quorum Sensing Inhibition: Derivatives of 3-(2-isocyanobenzyl)-1H-indole have been
identified as potential quorum sensing inhibitors against Pseudomonas aeruginosa.[11][12]
Quorum sensing is a cell-to-cell communication process in bacteria that regulates virulence
factor production and biofilm formation.[11] Indole itself can interfere with quorum sensing
signal transmission.[13]

e Anticancer Activity: The indole scaffold is a common feature in many natural and synthetic
compounds with significant anti-tumor properties.[14][15][16][17] These compounds can
exert their effects through various mechanisms, including the inhibition of kinases,
topoisomerases, and tubulin polymerization.[15][17]

It is important to emphasize that these activities are reported for related but distinct molecules,
and dedicated biological screening of 3-(2-isocyanoethyl)-1H-indole is required to ascertain
its specific pharmacological profile.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for the synthesis of polycyclic
spiroindolines using 3-(2-isocyanoethyl)-1H-indole.

Combine 3
- 3-(2-isocyanoethyl)-1H-indole
- Electrophile (e.g., acrylate)
- Solvent (e.g., EtOH)

Reaction Setup: Monitor Reaction Progress | __Upon completion
- Reflux with stirring (TLC)

Isolate Pure
Polycyclic Spiroindoline

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of polycyclic spiroindolines.

Conclusion

3-(2-isocyanoethyl)-1H-indole is a valuable and versatile chemical entity, primarily utilized as
a precursor in the synthesis of complex heterocyclic systems, most notably polycyclic
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spiroindolines. This guide has provided key technical information regarding its identification,
properties, and a detailed experimental protocol for its application in organic synthesis. While
its specific biological role remains to be elucidated, the known pharmacological activities of the
broader indole class suggest that derivatives of 3-(2-isocyanoethyl)-1H-indole could be of
interest for future drug discovery and development programs. The provided data and protocols
are intended to support researchers in the fields of synthetic chemistry, medicinal chemistry,
and drug development in their exploration of this compound and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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